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Compound of Interest
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Cat. No.: B12364083

o/B-Hydrolase domain-containing 6 (ABHD®6) is a 30kDa integral membrane protein belonging
to the extensive serine hydrolase superfamily.[1] Initially identified through activity-based
protein profiling, ABHD6 has emerged as a significant regulator of lipid signaling and
metabolism.[1] It is ubiquitously expressed, with notable concentrations in the brain, liver,
adipose tissue, and pancreatic islets.[2][3] ABHD6's primary characterized function is the
hydrolysis of monoacylglycerols (MAGSs), most notably the endocannabinoid 2-
arachidonoylglycerol (2-AG).[4][5] This activity positions ABHD6 as a key modulator of the
endocannabinoid system and, consequently, a wide array of physiological processes.

Beyond its role in neurotransmission, research has illuminated the critical function of ABHDG6 in
systemic energy homeostasis. Its involvement in insulin secretion, lipid storage, and energy
expenditure has established it as a promising therapeutic target for a range of metabolic
disorders, including obesity, type 2 diabetes, and nonalcoholic fatty liver disease (NAFLD).[2][3]
[6] This guide provides a comprehensive overview of the core functions of ABHD6 in metabolic
pathways, presenting key quantitative data, experimental methodologies, and visual
representations of its signaling roles.

Enzymatic Activity and Substrate Specificity

ABHDE6 is a versatile lipid hydrolase with a preference for specific monoacylglycerol species. Its
catalytic activity is dependent on a canonical Ser-His-Asp catalytic triad.[2] While it contributes
to the overall breakdown of 2-AG in the brain (approximately 4%), its distinct subcellular
localization suggests it modulates a specific pool of this endocannabinoid.[5][7]
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Substrate Profile

ABHDG6 hydrolyzes a variety of lipid substrates, positioning it at the crossroads of several
metabolic pathways.[2][4]

o Monoacylglycerols (MAGs): ABHDG6 displays robust hydrolase activity towards MAGs
containing saturated, monounsaturated, and polyunsaturated fatty acids. It shows a
preference for the sn-1(3) position over the sn-2 position.[4] Its activity is highest towards
MAGs with saturated fatty acyl chains (C8:0—C14:0) and the endocannabinoid 2-AG (C20:4).

[1]14]

e Lysophospholipids: Unlike the more specific MAG lipase (MAGL), ABHD6 can hydrolyze
lysophospholipids, with a demonstrated preference for lysophosphatidylglycerol (LPG).[2][4]

» Bis(monoacylglycero)phosphate (BMP): ABHDG6 is a major enzyme responsible for the
degradation of BMP, a key lipid involved in the function of late endosomes and lysosomes.[3]
[8] This activity links ABHDG to intracellular lipid sorting and trafficking.

Quantitative Data on Substrate Hydrolysis

The following table summarizes the relative hydrolytic activity of ABHD6 towards various lipid

substrates.
Substrate Relative Hydrolysis Rate Reference
l-arachidonoyl-glycerol (1-AG)  Highest [1]
2-arachidonoyl-glycerol (2-AG)  High [1]
2-lauroyl-glycerol (2-LG) Moderate [1][9]
Lysophosphatidylglycerol Preferred am.or?g 1]
(LPG) lysophospholipids

Bis(monoacylglycero)phosphat

High specific activit 3][8
¢ (BMP) ghsp y [3][8]
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Role in Endocannabinoid Signaling and Central
Metabolism

The endocannabinoid system (ECS) is a crucial neuromodulatory system, and 2-AG is its most
abundant signaling lipid. By hydrolyzing 2-AG into arachidonic acid and glycerol, ABHD6
terminates its signaling at cannabinoid receptors (CB1 and CBZ2), thereby acting as a metabolic
gatekeeper for ECS activity.[1][5]

In the central nervous system, particularly the hypothalamus, ABHD6 plays a role in regulating
energy balance. Inhibition of ABHDG6 in the ventromedial hypothalamus can blunt the body's
metabolic flexibility and adaptive responses to challenges like fasting.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12364083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

